10.1039/C2SM07231A | Coordination polymer gel derived from a tetrazoleligand and Zn2+: spectroscopic and mechanical properties of an amorphous coordination polymer gel†

Coordination polymer gel derived from a tetrazoleligand and Zn2+: spectroscopic and mechanical properties of an amorphous coordination polymer gel†

Soft Matter Pub Date: 2012-02-01 DOI: 10.1039/C2SM07231A

Abstract

A tetrazole-based ligand forms a supramolecular gel in the presence of transition metal ions, particularly Zn²⁺, Cu²⁺ and Co²⁺. The gels have been characterized by SEM, TEM, fluorescence spectroscopy, rheometry and fluorescence microscopy. The polymer exhibits a strong fluorescence enhancement upon gel formation. According to DFT calculations, one of Zn²⁺ is bound to 4 tetrazole moieties and 2 solvent molecules by octahedral structure. The Zn²⁺-induced gelation does not strongly depend on anions. The Zn²⁺-tetrazole ligand gel shows a spherical structure with 20–50 nm diameter. The rheological properties of the Zn²⁺-tetrazole ligand gel were strongly dependent on the concentration of Zn²⁺.

Coordination polymer gel derived from a tetrazoleligand and Zn2+: spectroscopic and mechanical properties of an amorphous coordination polymer gel†

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Journal Name：Soft Matter

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